3-Methoxy-4-hydroxyclomiphene
3-Methoxy-4-hydroxyclomiphene
Brand Name:
Vulcanchem
CAS No.:
117095-59-7
VCID:
VC20892700
InChI:
InChI=1S/C27H30ClNO3/c1-4-29(5-2)17-18-32-23-14-11-20(12-15-23)26(27(28)21-9-7-6-8-10-21)22-13-16-24(30)25(19-22)31-3/h6-16,19,30H,4-5,17-18H2,1-3H3/b27-26-
SMILES:
CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC(=C(C=C3)O)OC
Molecular Formula:
C27H30ClNO3
Molecular Weight:
452.0 g/mol
3-Methoxy-4-hydroxyclomiphene
CAS No.: 117095-59-7
Cat. No.: VC20892700
Molecular Formula: C27H30ClNO3
Molecular Weight: 452.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117095-59-7 |
|---|---|
| Molecular Formula | C27H30ClNO3 |
| Molecular Weight | 452.0 g/mol |
| IUPAC Name | 4-[(Z)-2-chloro-1-[4-[2-(diethylamino)ethoxy]phenyl]-2-phenylethenyl]-2-methoxyphenol |
| Standard InChI | InChI=1S/C27H30ClNO3/c1-4-29(5-2)17-18-32-23-14-11-20(12-15-23)26(27(28)21-9-7-6-8-10-21)22-13-16-24(30)25(19-22)31-3/h6-16,19,30H,4-5,17-18H2,1-3H3/b27-26- |
| Standard InChI Key | QRVWKOHAAHLWBP-RQZHXJHFSA-N |
| Isomeric SMILES | CCN(CC)CCOC1=CC=C(C=C1)/C(=C(\C2=CC=CC=C2)/Cl)/C3=CC(=C(C=C3)O)OC |
| SMILES | CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC(=C(C=C3)O)OC |
| Canonical SMILES | CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC(=C(C=C3)O)OC |
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